Cas no 1430475-11-8 ((R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride
• CAS No: 1430475-11-8
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 4599317
• PubChem ID: 53484809
• Update Time: 2024-11-04

(R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride
• (1R)-1-(2-CHLOROPHENYL)PROPYLAMINE-HCl
• (1R)-1-(2-Chlorophenyl)propylamine HCl
• (1R)-1-(2-chlorophenyl)propan-1-amine;hydrochloride
• (1R)-1-(2-CHLOROPHENYL)PROPYLAMINE hydrochloride
• 3808AA
• AB0000537
• Y10295
• A891802
• (1R)-1-(2-chlorophenyl)propan-1-amine hydrochloride
• (1R)-1-(2-Chlorophenyl)propan-1-amine--hydrogen chloride (1/1)
• CS-0338674
• DTXSID40704232
• (R)-1-(2-Chlorophenyl)propan-1-aminehydrochloride
• SXSXIQCQWGYRDC-SBSPUUFOSA-N
• AKOS015923212
• 1213532-54-7
• 1430475-11-8
• SCHEMBL15476926

• MDL： MFCD12756980
• Inchi： 1S/C9H12ClN.ClH/c1-2-9(11)7-5-3-4-6-8(7)10;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： SXSXIQCQWGYRDC-SBSPUUFOSA-N
• SMILES： ClC1C=CC=CC=1[C@@H](CC)N.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines